Cas no 924868-96-2 (6-Ethyl-5,7-dimethyl1,2,4triazolo-1,5-apyrimidin-2-amine)

• Product Name: 6-Ethyl-5,7-dimethyl1,2,4triazolo-1,5-apyrimidin-2-amine
• CAS No: 924868-96-2
• MF: C₉H₁₃N₅
• MW: 191.233020544052
• MDL: MFCD07402021
• CID: 3032084
• PubChem ID: 18526096
• Update Time: 2025-04-21

6-Ethyl-5,7-dimethyl1,2,4triazolo-1,5-apyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-ETHYL-5,7-DIMETHYL[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-AMINE
• MFCD07402021
• AKOS005072201
• 924868-96-2
• 6-Ethyl-5,7-dimethyl[1,2,4]triazolo-[1,5-a]pyrimidin-2-amine
• DA-0704
• 6-ethyl-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• CS-0361016
• 2-Amino-6-ethyl-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine
• DTXSID601189504
• 6-Ethyl-5,7-dimethyl1,2,4triazolo-1,5-apyrimidin-2-amine

• MDL： MFCD07402021
• Inchi： 1S/C9H13N5/c1-4-7-5(2)11-9-12-8(10)13-14(9)6(7)3/h4H2,1-3H3,(H2,10,13)
• InChI Key： DJSYEDVPQDONMI-UHFFFAOYSA-N
• SMILES： N12C(=NC(N)=N1)N=C(C)C(CC)=C2C

Computed Properties

• Exact Mass: 191.11709544g/mol
• Monoisotopic Mass: 191.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Melting Point: 297-300°C

6-Ethyl-5,7-dimethyl1,2,4triazolo-1,5-apyrimidin-2-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines